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Anthranilic Acid

Sodium Anthranilate

Chemical Formula

IUPAC Name

CAS Number

Molecular Weight

Appearance

Melting Point

Solubility in Water

pKa

Key Chemical
Feature

C7H7NO:2 [1]

2-Aminobenzoic acid [1]

118-92-3 [1] [4]

137.138 g-mol~* [1]

White or yellow solid [1]

146-148 °C [1]

0.572 g/100 mL (25 °C) [1]

2.17 (amino); 4.85 (carboxyl) [1]

Amphoteric (contains acidic and
basic groups) [1]

C7HeNNaO:2 [2] [3]

Sodium 2-aminobenzoate [2]

552-37-4 [2] [3]

159.12 g-mol~1 [2] [3]

Very dark grey solid [3]

<250 °C [2] [3]

Very soluble (specific quantitative data
not available) [3]

Information not available

Salt form; improved water solubility

Key Applications and Experimental Contexts
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The properties of these compounds make them suitable for distinct technical applications.

Anthranilic Acid

¢ Industrial Chemistry: A key intermediate in the production of azo dyes and saccharin [1].

e Pharmaceuticals: Serves as the core structure for a class of non-steroidal anti-inflammatory
drugs (NSAIDs) known as fenamates (e.g., mefenamic acid, flufenamic acid) [5]. It is also a
precursor in the synthesis of the drug methaqualone [1].

¢ Biochemistry & NMR Spectroscopy: Used as a metabolic precursor for the selective stable
isotope labeling of tryptophan residues in proteins, which is crucial for nuclear magnetic
resonance (NMR) studies of protein structure and dynamics [6].

e Organic Synthesis: A versatile starting material. It can be diazotized to produce benzyne or
diazonium salts for coupling reactions [1] and reacts with phosgene to form isatoic anhydride, a
useful synthetic reagent [1].

Sodium Anthranilate

¢ Chemical Reagent: Primarily used in organic synthesis as a soluble equivalent of anthranilic acid.
For instance, it is used in the purification of 5-iodoanthranilic acid via the formation and subsequent
acidification of its ammonium salt [7].

e Commercial Availability: It is marketed as a specialty chemical for research and development and
commercial applications, though its specific end-uses are less documented than those of the parent
acid [2] [3].

Detailed Experimental Protocol

The following workflow visualizes a classic laboratory procedure that utilizes sodium anthranilate in situ

for the purification of an anthranilic acid derivative, demonstrating its practical utility.
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(Start: Crude 5-Iodoanthranilic Aci(D

Dissolve in hot water
Add NH4OH to pH ~9-10

Formation of
Ammonium Anthranilate Salt

l

Purification:
- Add Na2S204 (bleach)
- Add decolorizing charcoal
- Hot filtration

Crystallization:
Cool slowly, then to 5°C

'

Collect crystals
of ammonium salt

Precipitate pure acid:
Add HClI to pH ~4 (Congo red)

Click to download full resolution via product page

Workflow for purifying 5-iodoanthranilic acid via its ammonium salt, adapted from a published organic

synthesis procedure [7].
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Key Details:

¢ Ammonium Salt Formation: The crude acid is dissolved in hot water with ammonia, forming the
soluble ammonium anthranilate salt [7].

e Purification Steps: Sodium hydrosulfite (Na2S204) acts as a reducing agent to bleach colored
impurities. Decolorizing charcoal absorbs other impurities, and hot filtration removes them [7].

e Precipitation: The purified acid is regenerated by adding hydrochloric acid until the solution is faintly
acidic to Congo red indicator, causing the pure product to precipitate [7].

Key Technical Insights

e Solubility is the Primary Differentiator: The most significant practical difference is solubility.
Sodium anthranilate offers greatly enhanced aqueous solubility compared to the poorly water-
soluble anthranilic acid, making it the preferred form for reactions in aqueous media [1] [3].

¢ Anthranilic Acid is a Versatile Building Block: Its value lies in its amphoteric nature and functional
groups, allowing it to participate in diverse reactions and serve as a scaffold for pharmaceuticals and
dyes [1] [5].

e Sodium Anthranilate is a Practical Reagent: It functions primarily as a convenient, soluble source
of the anthranilate anion for synthesis and purification, as shown in the experimental protocol [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Anthranilate]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b699232#anthranilic-acid-vs-sodium-anthranilate-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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